![molecular formula C22H22N2O2 B5985253 3-(4-methoxyphenyl)-3-phenyl-N-(3-pyridinylmethyl)propanamide](/img/structure/B5985253.png)
3-(4-methoxyphenyl)-3-phenyl-N-(3-pyridinylmethyl)propanamide
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Overview
Description
3-(4-methoxyphenyl)-3-phenyl-N-(3-pyridinylmethyl)propanamide, also known as MPP, is a chemical compound that has gained significant attention in the scientific research community. It is a synthetic compound that belongs to the class of amides and has been found to have potential applications in various fields of research.
Mechanism of Action
The mechanism of action of 3-(4-methoxyphenyl)-3-phenyl-N-(3-pyridinylmethyl)propanamide is not fully understood, but it is believed to act as a modulator of the mu-opioid receptor. This compound has been found to bind to the mu-opioid receptor with high affinity, leading to the activation of downstream signaling pathways. This activation results in the inhibition of pain signaling and the release of endogenous opioids, which further reduces pain sensitivity.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models, and it has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been found to have anti-inflammatory properties, which may contribute to its analgesic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(4-methoxyphenyl)-3-phenyl-N-(3-pyridinylmethyl)propanamide in lab experiments is its well-established synthesis method, which allows for easy replication. Additionally, this compound has been extensively studied, and its mechanism of action is well-understood. However, one limitation of using this compound in lab experiments is that it has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.
Future Directions
There are several future directions for research on 3-(4-methoxyphenyl)-3-phenyl-N-(3-pyridinylmethyl)propanamide. One potential direction is to further investigate its potential as an analgesic and its mechanism of action. Additionally, this compound could be explored as a potential lead compound for the development of new drugs for the treatment of pain and cancer. Further studies could also investigate the safety and efficacy of this compound in humans. Overall, this compound has significant potential for further research and development in various fields of science.
Synthesis Methods
The synthesis of 3-(4-methoxyphenyl)-3-phenyl-N-(3-pyridinylmethyl)propanamide involves the reaction of 4-methoxybenzoyl chloride, benzaldehyde, and 3-pyridinemethanamine in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain this compound in its pure form. The synthesis method of this compound has been well-established and can be easily replicated in a laboratory setting.
Scientific Research Applications
3-(4-methoxyphenyl)-3-phenyl-N-(3-pyridinylmethyl)propanamide has been extensively studied for its potential applications in various fields of research, including neuroscience, cancer research, and drug development. In neuroscience research, this compound has been found to act as a potent analgesic, and it has been shown to reduce pain sensitivity in animal models. In cancer research, this compound has been investigated for its potential to inhibit the growth of cancer cells. In drug development, this compound has been explored as a potential lead compound for the development of new drugs.
Properties
IUPAC Name |
3-(4-methoxyphenyl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O2/c1-26-20-11-9-19(10-12-20)21(18-7-3-2-4-8-18)14-22(25)24-16-17-6-5-13-23-15-17/h2-13,15,21H,14,16H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYSDBVUDKVRFHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(CC(=O)NCC2=CN=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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